Tert-butyl 4-amino-2-azabicyclo[3.1.0]hexane-2-carboxylate

• IUPAC Name: tert-butyl 4-amino-2-azabicyclo[3.1.0]hexane-2-carboxylate
• InChI: InChI=1S/C10H18N2O2/c1-10(2,3)14-9(13)12-5-7(11)6-4-8(6)12/h6-8H,4-5,11H2,1-3H3
• InChI Key: MNNJQSJMWVJJPA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(C2C1C2)N
• Molecular Formula: C10H18N2O2
• Molecular Weight: 198.26 g/mol
• CAS RN: 2344685-22-7

Description

Tert-butyl 4-amino-2-azabicyclo[3.1.0]hexane-2-carboxylate is a chemical compound with the CAS Number: 2344685-22-7. It has a molecular weight of 198.27.

Synthesis Analysis

The synthesis of similar bicyclic structures has been explored in the past. An efficient and modular approach towards new 1,2-disubstituted bicyclo[2.1.1]hexane modules has been disclosed. The strategy is based on the use of photochemistry to access new building blocks via [2 + 2] cycloaddition.

Molecular Structure Analysis

The Inchi Code for this compound is 1S/C10H18N2O2/c1-10(2,3)14-9(13)12-5-7(11)6-4-8(6)12/h6-8H,4-5,11H2,1-3H3.

Scientific Research Applications

Synthesis and Stereochemistry

• Stereoselective Synthesis : Research has developed methods for synthesizing all four stereoisomers of tert-butyl 4-amino-2-azabicyclo[3.1.0]hexane-2-carboxylate derivatives, showcasing techniques for obtaining pure cis or trans acids and explaining the selectivity observed in synthesis steps through ab initio calculations (Bakonyi et al., 2013).

Molecular Structure Analysis

• Structural Characterization : The molecular structure of tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate, a related compound, was elucidated using NMR spectroscopy and X-ray diffraction, revealing a bicyclo[2.2.2]octane structure comprising lactone and piperidine groups (Moriguchi et al., 2014).

Conformationally Constrained Peptidomimetics

• Peptidomimetic Building Blocks : Studies have explored the synthesis of constrained peptidomimetic structures from this compound, aiming at applications in structure-activity studies for drug discovery, highlighting the molecule's utility in forming rigid dipeptide mimetics (Mandal et al., 2005).

Advanced Synthetic Techniques

• Curtius Rearrangement : The compound has been utilized in advanced synthetic methods, such as the one-pot Curtius rearrangement, to form tert-butyl carbamates from carboxylic acids, demonstrating compatibility with various substrates and providing access to protected amino acids (Lebel & Leogane, 2005).

Derivative Synthesis for Drug Development

• Drug Development : The synthesis of tert-butyl-(1R,4S,6R)-4-(hydroxymethyl)-3-azabicyclo[4.1.0]heptane-3-carboxylate and its enantiomerically pure forms has been reported, showcasing significant improvements in yield and scalability for potential application in medicinal chemistry (Maton et al., 2010).

Safety and Hazards

The safety information and MSDS for Tert-butyl 4-amino-2-azabicyclo[3.1.0]hexane-2-carboxylate can be found online.